Cas no 21905-82-8 (Cinnoline, 3-nitro-)

• Product Name: Cinnoline, 3-nitro-
• CAS No: 21905-82-8
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• CID: 271534
• PubChem ID: 230474
• Update Time: 2025-06-28

Cinnoline, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 3-nitro-
• 3-nitrocinnoline
• 3-Nitro-cinnolin
• 3-nitro-cinnoline
• AC1L5JLK
• AC1Q20D1
• CTK1A4795
• NSC25399
• NSC-25399
• SCHEMBL11311982
• A911597
• DTXSID30282312
• 21905-82-8
• DS-001171

• Inchi： 1S/C8H5N3O2/c12-11(13)8-5-6-3-1-2-4-7(6)9-10-8/h1-5H
• InChI Key： HYZQJOVSKFXLGC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 175.03825
• Monoisotopic Mass: 175.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.694
• PSA: 68.92
• LogP: 2.06120

Additional information on Cinnoline, 3-nitro-

Cinnoline, 3-nitro- (CAS No. 21905-82-8): A Comprehensive Overview

Cinnoline, 3-nitro- is a heterocyclic aromatic compound with the CAS registry number 21905-82-8. This compound belongs to the family of cinnolines, which are bicyclic structures consisting of a benzene ring fused with a pyrazine ring. The presence of a nitro group (-NO₂) at the 3-position of the cinnoline skeleton imparts unique chemical and physical properties to this molecule. Recent studies have highlighted its potential applications in various fields, including materials science, pharmaceuticals, and optoelectronics.

The molecular structure of Cinnoline, 3-nitro- consists of a rigid aromatic system with two nitrogen atoms in the pyrazine ring and a nitro group attached to the benzene ring. This arrangement confers high thermal stability and strong electron-withdrawing properties due to the nitro group. The compound is typically synthesized via nucleophilic aromatic substitution or through oxidative coupling reactions. Recent advancements in synthetic methodologies have focused on improving yield and reducing environmental impact, leveraging green chemistry principles.

One of the most promising applications of Cinnoline, 3-nitro- lies in its use as a precursor for advanced materials. Researchers have explored its role in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its rigid structure and functional groups facilitate strong interactions with metal ions or other organic units. For instance, studies published in *Nature Communications* have demonstrated that derivatives of Cinnoline, 3-nitro- can form highly porous and stable MOFs with exceptional gas adsorption capabilities.

In the pharmaceutical industry, Cinnoline, 3-nitro- has shown potential as a scaffold for drug development. Its ability to act as a template for bioisosteres and its capacity to form hydrogen bonds make it an attractive candidate for designing bioactive molecules. Recent research in *Journal of Medicinal Chemistry* highlights its role in inhibiting key enzymes involved in neurodegenerative diseases, such as β-secretase (BACE1). The nitro group's electron-withdrawing effect enhances the compound's binding affinity to target proteins, making it a valuable lead compound for further optimization.

The optical properties of Cinnoline, 3-nitro- have also garnered attention in the field of optoelectronics. Its extended conjugation system allows for strong absorption in the visible region, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. A study published in *Advanced Materials* reported that films prepared from Cinnoline, 3-nitro- derivatives exhibit high charge carrier mobility and excellent thermal stability, which are critical parameters for next-generation electronic devices.

Recent breakthroughs in computational chemistry have further elucidated the electronic structure and reactivity of Cinnoline, 3-nitro-. Density functional theory (DFT) calculations have revealed that the nitro group significantly alters the HOMO-LUMO gap, enhancing the compound's redox activity. This insight has paved the way for its use in electrochemical sensors and energy storage systems.

In summary, Cinnoline, 3-nitro- (CAS No. 21905-82-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern material science and drug discovery. As research continues to uncover new functionalities and optimize existing ones, Cinnoline, 3-nitro- is poised to make significant contributions to both academic and industrial sectors.